Cas no 2097903-42-7 (4-(2-Fluorobenzenesulfonyl)-1-(pyridin-3-yl)piperazin-2-one)

• Product Name: 4-(2-Fluorobenzenesulfonyl)-1-(pyridin-3-yl)piperazin-2-one
• CAS No: 2097903-42-7
• MF: C₁₅H₁₄FN₃O₃S
• MW: 335.353365421295
• CID: 5468422
• Update Time: 2025-06-13

4-(2-Fluorobenzenesulfonyl)-1-(pyridin-3-yl)piperazin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(2-fluorobenzenesulfonyl)-1-(pyridin-3-yl)piperazin-2-one
• 4-(2-fluorophenyl)sulfonyl-1-pyridin-3-ylpiperazin-2-one
• 4-(2-Fluorobenzenesulfonyl)-1-(pyridin-3-yl)piperazin-2-one

• Inchi： 1S/C15H14FN3O3S/c16-13-5-1-2-6-14(13)23(21,22)18-8-9-19(15(20)11-18)12-4-3-7-17-10-12/h1-7,10H,8-9,11H2
• InChI Key： WPFLNRGRGCWMOX-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1F)(N1CC(N(C2C=NC=CC=2)CC1)=O)(=O)=O

Computed Properties

• Exact Mass: 335.07399065 g/mol
• Monoisotopic Mass: 335.07399065 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 537
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 335.4
• XLogP3: 1
• Topological Polar Surface Area: 79

Additional information on 4-(2-Fluorobenzenesulfonyl)-1-(pyridin-3-yl)piperazin-2-one

The Chemical and Pharmacological Profile of 4-(2-fluorobenzenesulfonyl)-1-(pyridin-3-yl)piperazin-2-one (CAS No. 2097903–42–7)

In recent years, the chemical entity 4-(fluorobenzenesulfonyl)–1–(pyridine3–yl)piperazine–               –one (CAS No. 2097903–42–7), has garnered significant attention in the field of medicinal chemistry due to its unique structural features and promising pharmacological properties. This compound belongs to the piperazine–one scaffold family, which is known for its ability to modulate protein interactions through its rigid bicyclic core. The presence of a fluorinated benzenesulfonyl group at the fourth position introduces electronic effects that enhance binding affinity to specific biological targets, while the pyridine ring at the first position contributes to favorable physicochemical properties such as lipophilicity and metabolic stability.

The synthesis of this compound involves a multi-step approach that begins with the preparation of a sulfonyl chloride intermediate followed by nucleophilic aromatic substitution with a functionalized piperazine derivative. Recent advancements in catalytic methodologies have enabled researchers to streamline this process using palladium-catalyzed cross-coupling reactions under mild conditions (J. Med. Chem., 65(18), 11855–11868). This optimization not only improves yield but also reduces environmental impact by minimizing solvent usage and reaction time. The fluorine atom at the ortho-position of the benzenesulfonyl moiety was strategically introduced to modulate electronic density, thereby enhancing selectivity for HDAC6 isoforms over other histone deacetylases.

Biochemical studies published in Nature Communications Biology (vol. 5, no. 1) revealed that this compound selectively inhibits HDAC6 activity with an IC₅₀ value of less than 5 nM in vitro assays. Its mechanism involves disrupting dynein-dependent microtubule transport pathways critical for cancer cell migration without affecting class I HDACs essential for cellular viability. This selectivity profile is particularly advantageous compared to earlier pan-HDAC inhibitors that caused severe side effects through off-target inhibition.

In preclinical models of triple-negative breast cancer (TNBC), administration of this compound demonstrated synergistic effects when combined with paclitaxel treatment (Cancer Research, 83(8), e55-e58). The fluorine substitution at C₂-position was found to enhance cellular uptake by interacting with hydrophobic pockets on HDAC6's catalytic domain while maintaining aqueous solubility required for systemic delivery. Positron emission tomography (PET) imaging studies using radiolabeled derivatives showed preferential accumulation in tumor tissues over normal organs, suggesting potential for targeted therapy applications.

New research from Stanford University's Department of Pharmacology highlights this compound's neuroprotective potential via modulation of α-synuclein aggregation pathways relevant to Parkinson's disease (J. Neurosci., vol. 43, issue 15). The piperazine ring's flexibility allows it to bind simultaneously with both kinase domains involved in neuronal stress responses and the sulfonyl group provides necessary hydrogen bonding interactions with amyloidogenic proteins. Computational docking studies confirmed these interactions with RMSD values below 1 Å when modeled against key pathological protein structures.

Clinical translation efforts are currently focused on improving pharmacokinetic parameters through prodrug strategies involving esterification at the sulfonyl oxygen atom (Bioorg. Med Chem Lett., vol. 33, no. 5). Phase I trials conducted at Memorial Sloan Kettering Cancer Center demonstrated acceptable safety profiles up to doses exceeding therapeutic efficacy thresholds, supported by LC/MS-based metabolite analysis showing rapid hydrolysis into inactive derivatives without bioaccumulation risks.

The structural versatility of this molecule enables multiple therapeutic applications beyond oncology and neurology domains. Recent investigations published in Biochemical Pharmacology,(vol. 198) have explored its potential as an immunomodulatory agent by regulating T-cell receptor signaling pathways through acetylation state modifications on key kinases like PIKfyve complex subunit proteins (PIKfyve). Its ability to cross the blood-brain barrier has also been leveraged in experimental models studying Alzheimer's disease-associated tau protein phosphorylation dynamics.

Spectroscopic characterization confirms its crystalline structure with X-ray diffraction data showing a chair conformation around the piperazine ring system (CrystEngComm,, vol. 25). NMR analysis reveals distinct chemical shifts for fluorine-substituted aromatic protons compared to non-fluorinated analogs, providing structural validation for activity differences observed between series members during SAR studies conducted at MIT's Chemical Biology Initiative.

Ongoing research collaborations between pharmaceutical companies and academic institutions are exploring covalent warhead modifications attached via its sulfonyl group to achieve irreversible target engagement (JACS Au,, vol. 3(6)). These derivatization strategies aim to address challenges associated with enzyme reactivation observed during long-term administration regimens seen in traditional reversible inhibitors like vorinostat or romidepsin.

The unique combination of structural features – including electron-withdrawing fluorine atoms, aromatic π-electron systems from both benzene and pyridine rings – positions this compound as an ideal candidate for multi-target drug design approaches targeting complex diseases such as autoimmune disorders where simultaneous epigenetic regulation and immune checkpoint modulation are required.